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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl phenylacetate, a significant
compound in the fragrance, flavor, and pharmaceutical industries. This document outlines its
chemical identity, physicochemical properties, synthesis protocols, and metabolic pathways,
presented in a format tailored for technical and scientific audiences.

Chemical Identity and Synonyms

Ethyl phenylacetate is an organic ester with a characteristic sweet, honey-like floral aroma.[1]
[2][3] It is found naturally in trace amounts in honey, wine, and various fruits but is primarily
produced synthetically for commercial use.[1]

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number. A
comprehensive list of its common synonyms is provided below to aid in literature searches and
material identification.
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Identifier Type Value
CAS Number 101-97-3[1][2][3][4]
IUPAC Name ethyl 2-phenylacetate[5][6]

Ethyl 2-phenylacetate, Ethyl benzeneacetate,
Synonyms Phenylacetic acid ethyl ester, Ethyl phenacetate,
Ethyl a-toluate, a-Toluic acid ethyl ester[1][2][3]

FEMA Number 2452[1][2]

Molecular Formula C10H1202[2][3][4]

Physicochemical Properties

A summary of the key quantitative physicochemical properties of ethyl phenylacetate is
presented in the table below. This data is crucial for experimental design, formulation
development, and safety assessments.
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Property Value Unit Reference

Molecular Weight 164.20 g/mol [1112113114]

Clear, colorless to
Appearance o - [1]2][4]
pale yellow liquid

Boiling Point 227 - 229 °C [2][4]
Melting Point -29 °C [2][5]
Density 1.03 g/mL (at 25 °C) [2][4]
Refractive Index 1.496 - 1.500 n20/D [2][4]
Flash Point ~99 °C (Closed Cup) [1][5]
Vapor Pressure 22.7 Pa (at 20°C) [2]
- Insoluble (1,478 mg/L
Water Solubility mg/L [1][5]
at 25°C)

Organic Solvent Miscible with ethanol, (7]
Solubility ether, chloroform

LogP 2.36 - [2]

Experimental Protocols: Synthesis

The commercial production of ethyl phenylacetate is primarily achieved through synthetic
routes for cost-effectiveness and quality control.[1] The most common methods involve the
esterification of phenylacetic acid or the reaction of benzyl cyanide with ethanol.

Method 1: Fischer Esterification of Phenylacetic Acid

This is a standard acid-catalyzed esterification process.

» Reactants: Phenylacetic acid and ethanol.

o Catalyst: A strong acid, typically sulfuric acid (H2SOa4) or hydrochloric acid (HCI).[1][8]

e Procedure:
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o Phenylacetic acid and an excess of ethanol are combined in a round-bottomed flask.
o A catalytic amount of concentrated sulfuric acid is carefully added.

o The mixture is heated under reflux for several hours to drive the equilibrium towards the
product.

o After cooling, the reaction mixture is worked up by washing with a saturated sodium
bicarbonate solution to neutralize the acid catalyst and remove unreacted phenylacetic
acid.

o Subsequent washes with brine (saturated NaCl solution) are performed to remove residual
water and salts.[1]

o The organic layer is dried over an anhydrous drying agent (e.g., anhydrous sodium
sulfate).

o The final product is purified by distillation under reduced pressure.[1]
Method 2: Synthesis from Benzyl Cyanide (Phenylacetonitrile)
This method provides a high-yield alternative to direct esterification.[3][9]
o Reactants: Benzyl cyanide (phenylacetonitrile), ethanol, and sulfuric acid.[7][9]
e Procedure:

o In a round-bottomed flask equipped with a reflux condenser, 95% ethanol, concentrated
sulfuric acid, and benzyl cyanide are mixed.[9]

o The mixture, which may form two layers, is heated to boiling and refluxed for 6-7 hours.[9]

o After the reaction is complete, the mixture is cooled and poured into a large volume of
water.[9]

o The upper organic layer containing the ethyl phenylacetate is separated.[9]
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o The crude ester is washed with a 10% sodium carbonate solution to remove any acidic

byproducts, such as phenylacetic acid.[9]

o The product is then distilled under reduced pressure to yield pure ethyl phenylacetate.[9]
The reported yield for this method is high, typically in the range of 83-87%.[9]
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A generalized experimental workflow for the synthesis and purification of ethyl phenylacetate.

Metabolic Pathway

In biological systems, esters like ethyl phenylacetate are typically hydrolyzed to their
corresponding carboxylic acid and alcohol. The resulting phenylacetate then undergoes further
metabolism. In humans, phenylacetate is conjugated with glutamine for excretion, a pathway of
clinical importance for patients with urea cycle defects as it provides a route for nitrogen
removal.[10] The bacterial catabolism of phenylacetate is also well-studied and involves the

activation to a CoA thioester followed by ring epoxidation.[11]

The diagram below illustrates the primary metabolic pathway of phenylacetate in humans.
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Step 1: Hydrolysis (General)
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Human metabolism of ethyl phenylacetate via hydrolysis and subsequent conjugation of
phenylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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